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CAS No.: 2915-52-8

Cat. No.: S1917072

Get Quote

For reference in your experimental work, here are the key identifiers and properties of dilauryl maleate.

CAS Number: 2915-52-8 [1] [2]

Molecular Formula: C₂₈H₅₂O₄ [1] [2]
Molecular Weight: 452.7 g/mol [1]

The following table summarizes its known physical properties [2]:

Property Value

Boiling Point 521.8 °C at 760 mmHg

Flash Point 245.2 °C

Density 0.921 g/cm³

Vapor Pressure 5.52E-11 mmHg at 25°C

Refractive Index 1.463

Stability Assessment & Methodologies

While direct stability data for dilauryl maleate is lacking, you can establish its stability profile using forced

degradation studies, a standard methodology in pharmaceutical development [3]. The core principle is to
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subject the compound to exaggerated stress conditions and use a stability-indicating method (like HPLC) to

monitor for degradation products.

The workflow below outlines the general process for conducting these studies.

Start: Stability Assessment

Subject API to
Forced Degradation

Acidic Hydrolysis
(e.g., 1M HCl)

Basic Hydrolysis
(e.g., 0.01N NaOH)

Oxidative Stress
(e.g., 0.3% H₂O₂)

Thermal Stress
(e.g., 105°C)

Photolytic Stress
(UV Light)

Analyze Samples
via HPLC

Compare Chromatograms
with Stressed Samples

Method Validated
as Stability-Indicating

Click to download full resolution via product page

Detailed Experimental Protocol for Forced Degradation

This protocol is adapted from a published study on another maleate compound, flupirtine maleate, and can

serve as a template for investigating dilauryl maleate [3].
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1. Preparation of Stock Solution

Accurately weigh about 10 mg of dilauryl maleate.
Transfer to a 10 mL volumetric flask and dissolve, then dilute to mark with an appropriate solvent

(e.g., methanol) to create a stock solution of 1000 µg/mL [3].

2. Stress Conditions to Apply

Acidic Hydrolysis: Prepare stress solution using 1 mL of stock solution and 1 mL of 1M HCl.

Withdraw samples at intervals (e.g., 30 min, 1, 3, 6 hours) and neutralize with 0.01M NaOH before
analysis [3].

Basic Hydrolysis: Prepare stress solution using 1 mL of stock solution and 1 mL of 0.01N NaOH.
Withdraw samples at intervals and neutralize with 0.01M HCl before analysis [3].

Oxidative Stress: Prepare stress solution using 1 mL of stock solution and 1 mL of 0.3% hydrogen
peroxide (H₂O₂). Withdraw samples at intervals for analysis [3].

Thermal Stress: Spread the solid dilauryl maleate as a thin layer in a petri dish and heat in an oven
at 105°C. Withdraw samples at 0, 3, 6, 12, and 24 hours for analysis [3].

Photolytic Stress: Expose a solid sample or solution of dilauryl maleate to UV radiation in a
photostability chamber according to ICH guidelines (e.g., 1.2 million lux-hours) [3].

3. HPLC Analysis of Degradation

After degradation, dilute all samples with the mobile phase to a consistent concentration (e.g., 50
µg/mL).

Analyze using a developed RP-HPLC method. An example method from literature uses:
Column: C18 (e.g., 250 mm × 4.6 mm, 5µm)

Mobile Phase: Methanol:Water (80:20, v/v) with 0.2% triethylamine, pH adjusted to 3.0-3.1
Flow Rate: 1.0 mL/min

Detection: PDA detector at 254 nm
Injection Volume: 20 µL [3]

Frequently Asked Questions (FAQs)

Q1: What is the primary chemical reaction used to synthesize dilauryl maleate? It is primarily

synthesized via the esterification of maleic acid with lauryl alcohol. This reaction requires an acid catalyst

and is typically performed under reflux conditions to drive the equilibrium toward product formation by

removing water [1]. Maleic Acid + 2 Lauryl Alcohol → Dilauryl Maleate + 2 Water
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Q2: What are the main applications of dilauryl maleate in research and industry? Based on the

available information, its applications include:

Polymer Production: Used as a monomer in synthesizing polyesters and other polymers [1].
Surfactants & Emulsifiers: Acts as an emulsifier and stabilizer in cosmetic and personal care

formulations [1].
Lubricants: Incorporated into lubricating compositions to reduce friction and wear [1].

Q3: What is a stability-indicating method (SIAM), and why is it critical? A stability-indicating assay

method (SIAM) is a validated analytical procedure that can accurately and reliably measure the active

ingredient without interference from degradation products, excipients, or other potential impurities. It is a

regulatory requirement to prove that the method is "stability-indicating," meaning it can detect changes in the

active ingredient's potency over time [3].

Troubleshooting Common Scenarios

Scenario Possible Cause Suggested Action

Low conversion
during
synthesis

Inefficient catalyst, incorrect

stoichiometry, or inadequate
water removal [1].

Optimize catalyst type/loading (e.g.,

phosphotungstic acid, Amberlyst resins). Use a 1:4
molar ratio of acid to alcohol. Use a Dean-Stark

apparatus or molecular sieves [1].

Multiple
unknown peaks
in HPLC

Significant degradation

under stress conditions [3].

Identify and characterize major degradation

products (D1, D2, etc.) using techniques like NMR
and mass spectrometry to understand degradation

pathways [3].

Poor peak
shape in HPLC

Interaction with residual

silanols on the column [3].

Add a masking agent like 0.2% triethylamine to the

mobile phase and adjust pH to 3.0-3.1 to improve
peak shape [3].

Key Recommendations for Researchers

Establish a Baseline: Since specific stability data is not publicly available, your first step should be

to conduct forced degradation studies on your specific batch of dilauryl maleate to establish its
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stability profile.

Focus on Hydrolysis: Given that dilauryl maleate is a diester, it is particularly susceptible to
hydrolytic degradation (both acidic and basic). Ensure your stability studies and storage conditions

(e.g., use of desiccants) adequately address this risk [3].
Storage Advice: Based on its high boiling point and low vapor pressure, it is stable at room

temperature. However, due to its ester functionality, it should be stored in a cool, dry place, away
from moisture and strong acids/bases. Although not specified in the results, storing in an airtight

container is generally recommended for chemicals.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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